Cas no 19065-22-6 ((2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride)

• Product Name: (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride
• CAS No: 19065-22-6
• MF: C₁₀H₁₃N₅O₄?ClH
• CID: 1383899
• Update Time: 2025-11-07

(2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Adenosine, monohydrochloride
• (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride

• Inchi： InChI=1S/C10H13N5O4.ClH/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10;/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13);1H/t4-,6-,7-,10-;/m1./s1
• InChI Key： YFJCRJZTDYDCRZ-MCDZGGTQSA-N
• SMILES： C([C@@H]1[C@H]([C@H]([C@H](N2C=NC3=C(N)N=CN=C32)O1)O)O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Additional information on (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride

(2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride (CAS No. 19065-22-6): A Comprehensive Overview

(2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride, commonly known as adenosine monophosphate hydrochloride (AMP-HCl), is a significant compound in the field of medicinal chemistry and biochemistry. This compound is a derivative of adenosine monophosphate (AMP), a fundamental nucleotide that plays a crucial role in various biological processes, including energy transfer and signaling pathways.

The chemical structure of (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride is characterized by a ribose sugar moiety attached to a purine base (adenine) and a hydroxymethyl group. The presence of the hydrochloride salt form enhances its solubility and stability in aqueous solutions, making it suitable for various applications in research and pharmaceutical development.

Adenosine monophosphate (AMP) is a key intermediate in the metabolism of adenosine triphosphate (ATP), the primary energy currency of cells. The conversion of ATP to AMP involves the sequential removal of two phosphate groups, which is catalyzed by specific enzymes such as adenylate kinase. This process is critical for maintaining cellular energy homeostasis and is tightly regulated to ensure efficient energy utilization.

In recent years, (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride has gained significant attention due to its potential therapeutic applications. Research has shown that this compound can modulate various signaling pathways involved in inflammation, immune response, and cardiovascular function. For instance, studies have demonstrated that AMP-HCl can activate adenosine receptors, which are G protein-coupled receptors (GPCRs) that play a crucial role in mediating the effects of adenosine.

One of the key areas of interest is the use of (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride in the treatment of cardiovascular diseases. Adenosine receptors are known to have protective effects on the heart by reducing myocardial ischemia-reperfusion injury and promoting vasodilation. Clinical trials have shown promising results in using AMP-HCl to improve cardiac function and reduce the risk of adverse outcomes in patients with heart disease.

Additionally, (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride has been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) involve excessive activation of immune cells and production of pro-inflammatory cytokines. AMP-HCl has been shown to inhibit the production of these cytokines by modulating adenosine receptor signaling pathways. This makes it a potential candidate for developing new therapeutic strategies for managing inflammatory conditions.

The pharmacokinetic properties of (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride have also been extensively studied. Research indicates that AMP-HCl has good oral bioavailability and a favorable safety profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily in the liver and excreted via urine. These properties make it an attractive candidate for drug development.

In conclusion, (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride (CAS No. 19065-22-6) is a versatile compound with significant potential in various therapeutic applications. Its role in modulating adenosine receptors and its involvement in key biological processes make it an important focus for ongoing research in medicinal chemistry and pharmacology. As new studies continue to uncover its mechanisms of action and potential benefits, (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol hydrochloride is poised to play a crucial role in advancing our understanding and treatment of several diseases.